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Compound of Interest

Compound Name: 2-Ethoxy-1-phenylethanone

CAS No.: 14869-39-7

Cat. No.: B181822

Get Quote

Abstract
This guide provides a rigorous safety and operational framework for handling 2-Ethoxy-1-
phenylethanone (CAS 14869-39-7), a critical intermediate in organic synthesis and

photochemistry. Unlike standard solvent protocols, handling this

-alkoxy ketone requires specific attention to peroxide formation, lachrymatory potential, and
isomeric disambiguation. This document synthesizes physicochemical data, risk assessment
strategies, and field-proven experimental workflows to ensure personnel safety and data
integrity in drug development environments.

Chemical Identity & Physicochemical Profiling
Identity & Disambiguation
A critical error in procurement and handling is confusing the target compound with its ring-

substituted isomer.
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Feature Target Compound
Common Isomer (Different

Hazards)

Systematic Name 2-Ethoxy-1-phenylethanone 2'-Ethoxyacetophenone

Synonyms -Ethoxyacetophenone;

Phenacyl ethyl ether
1-(2-Ethoxyphenyl)ethanone

Structure Ph–C(=O)–CH₂–O–Et (2-EtO–Ph)–C(=O)–CH₃

CAS Number 14869-39-7 2142-67-8

Key Reactivity -H acidity, Peroxide formation,

Norrish Type II

Friedel-Crafts acylation

substrate

Physicochemical Properties
Data derived from structural analogues and experimental consensus.

Property Value Relevance to Handling

Molecular Formula C₁₀H₁₂O₂ MW: 164.20 g/mol

Physical State
Liquid (at 25°C) or Low-melting

solid

May solidify in cool storage;

requires gentle warming.

Boiling Point ~243–244°C (760 mmHg)

High boiling; vacuum

distillation recommended to

avoid decomposition.

Flash Point >100°C (Estimated) Combustible Class IIIB.

Solubility Soluble in EtOH, Et₂O, CHCl₃
Insoluble in water; requires

organic extraction in spills.

Reactivity Ether linkage + Carbonyl
Peroxide Former; susceptible

to autoxidation.

Hazard Identification & Risk Assessment

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Classification (Derived)
While specific harmonized GHS data is rare for this niche intermediate, structural activity

relationships (SAR) with phenacyl ethers dictate the following classification:

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).

Critical Specific Hazards
Peroxide Formation: The methylene group adjacent to the ether oxygen and the carbonyl

group is activated, making it susceptible to autoxidation. 2-Ethoxy-1-phenylethanone must

be treated as a Class B Peroxide Former (peroxide hazard on concentration).

Lachrymatory Potential: Like its precursor (phenacyl bromide),

-substituted acetophenones can act as mild lachrymators. Vapors may cause immediate
tearing and respiratory distress.

Engineering Controls & Personal Protective
Equipment (PPE)
Engineering Controls

Primary Containment: All handling must occur within a certified Chemical Fume Hood

maintaining a face velocity of 80–100 fpm.

Inert Atmosphere: Reactions and long-term storage vessels must be blanketed with dry

Nitrogen (N₂) or Argon (Ar) to prevent autoxidation.

PPE Matrix
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Protection Zone Recommendation Rationale

Hand Protection
Nitrile (Double Gloving) or

Barrier® (Laminate)

Standard nitrile degrades

rapidly with ketone/ether

solvents. Laminate offers

broad chemical resistance.

Eye Protection Chemical Splash Goggles
Safety glasses are insufficient

due to lachrymatory vapor risk.

Respiratory Organic Vapor (OV) Cartridge

Required if fume hood

containment is breached or

during spill cleanup.

Body Lab Coat + Chemical Apron
Prevents skin absorption of

lipophilic ketones.

Storage & Stability Protocol
Proper storage is the primary defense against degradation and peroxide accumulation.

Storage Logic Flow
The following diagram illustrates the decision process for receiving and storing 2-Ethoxy-1-
phenylethanone.
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Receive Shipment
(CAS 14869-39-7)

Visual Inspection:
Crystals vs Liquid?

Peroxide Test
(Quantofix / KI Starch)

Quench & Distill
(Reduce Peroxides)

> 10 ppm

Store under Argon
Temp: 2-8°C
Amber Glass

< 10 ppm

Label: Date Opened
Retest Date (6 mo)

Click to download full resolution via product page

Figure 1: Decision logic for the safe intake and storage of

-alkoxy ketones to mitigate peroxide risks.

Storage Conditions
Temperature: Refrigerate at 2–8°C.

Container: Amber glass with a Teflon-lined cap (prevents UV-initiated radical formation).
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Stabilization: Store under an inert atmosphere. If stored for >6 months, test for peroxides

before use.

Experimental Workflow: Synthesis & Handling
Context: Williamson Ether Synthesis
A common route to 2-Ethoxy-1-phenylethanone involves the reaction of Phenacyl Bromide

with Ethanol. This workflow highlights the safety integration.

Reaction:

Step-by-Step Protocol
Pre-Start Check:

Verify Phenacyl Bromide is not lachrymatory (degraded).

Ensure Ethanol is anhydrous if high yield is required.

Safety: Set up a blast shield if scaling up >10g due to exotherm.

Reaction Setup:

Charge a 3-neck round bottom flask with Phenacyl Bromide.

Add absolute Ethanol (solvent & reactant).

Cool to 0°C (ice bath) to control the addition of base (e.g., Sodium Ethoxide or K₂CO₃).

Quenching & Isolation:

Evaporate excess Ethanol under reduced pressure (Rotovap). Caution: Do not distill to

dryness if peroxides are suspected.

Dissolve residue in Ethyl Acetate and wash with water.

Dry organic layer over MgSO₄.
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Purification (Critical Safety Step):

Vacuum Distillation: Only perform if peroxide test is negative. Use a safety shield.

Column Chromatography: Preferred for small scales (safer than heating potentially

peroxidic oils).

Synthesis Workflow Diagram

Phenacyl Bromide
+ Ethanol

Reaction
(0°C -> RT, N2 atm)

Base Addition Workup
(Remove EtOH, Extract) Peroxide Test

Positive (Reductive Wash)
Purification

(Column/Vac Distill)
Negative 2-Ethoxy-1-phenylethanone

(Yield Calculation)

Click to download full resolution via product page

Figure 2: Operational workflow for the synthesis and isolation of 2-Ethoxy-1-phenylethanone.

Emergency Response
Scenario Immediate Action Mitigation Strategy

Skin Contact Wash for 15 min

Use soap and water; avoid

organic solvents (increases

absorption).

Eye Contact Flush for 15 min
Use eyewash station. Seek

ophthalmologist (irritant).

Inhalation Fresh Air

If breathing is difficult,

administer oxygen. Monitor for

delayed pulmonary edema.

Spill (<100mL) Absorb

Use vermiculite or sand. Do

not use combustible materials

(sawdust).

Fire CO₂ / Foam
Do NOT use water jet (spreads

burning organic liquid).[1]

Waste Disposal
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Classification: Hazardous Organic Waste (Halogen-free).

Protocol:

Check for peroxides.[2][3] If positive, treat with reducing agent (e.g., Ferrous Sulfate)

before disposal.

Dissolve in a combustible solvent (if solid).

Dispose of via a licensed chemical incinerator equipped with an afterburner and scrubber.

Never pour down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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